Cas no 122364-97-0 (Butanedioic acid, chloromethyl methyl ester)

Butanedioic acid, chloromethyl methyl ester structure

122364-97-0 structure

Product name:Butanedioic acid, chloromethyl methyl ester

CAS No:122364-97-0

MF:C₆H₉O₄Cl

MW:180.586

CID:3689687

PubChem ID:14338633

Chemical and Physical Properties
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Butanedioic acid, chloromethyl methyl ester Chemical and Physical Properties

Names and Identifiers

- Butanedioic acid, chloromethyl methyl ester
- Butanedioic acid, 1-(chloromethyl) 4-methyl ester
- SCHEMBL8476442
- DB-084737
- 122364-97-0
- Inchi： InChI=1S/C6H9ClO4/c1-10-5(8)2-3-6(9)11-4-7/h2-4H2,1H3
- InChI Key： NSSIURGBXBKPFY-UHFFFAOYSA-N

Computed Properties

Exact Mass: 180.0189365Da
Monoisotopic Mass: 180.0189365Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 6
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 52.6Å²

Butanedioic acid, chloromethyl methyl ester Related Literature

1. C6h-Hexa-azahexaborine, [(CH)BN]6: structure and magnetic properties of a proposed 18-electron aromatic ring

A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
2. Capture and selective release of multiple types of circulating tumor cells using smart DNAzyme probes†

Qianying Zhang,Wenjing Wang,Shan Huang,Sha Yu,Tingting Tan,Jun-Jie Zhu Chem. Sci., 2020,11, 1948-1956
3. Benzotriazole-mediated arylalkylation and heteroarylalkylation

Chem. Soc. Rev., 1994,23, 363-373
4. C–H and C–O oxidative addition in reactions of aryl carboxylates with a PNP pincer-ligated Rh(i) fragment†

Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
5. Characterization of network structure in radiation-cured resins of polyfunctional acrylic ester and N-vinylpyrrolidone by MALDI-MS combined with supercritical methanolysis

Hideki Matsubara,Hiroyasu Kataoka,Hajime Ohtani Polym. Chem., 2010,1, 1056-1061
6. Brief survey on organometalated antibacterial drugs and metal-based materials with antibacterial activity

Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
7. Brønsted–Lewis dual acidic ionic liquid immobilized on mesoporous silica materials as an efficient cooperative catalyst for Mannich reactions†

Hong Bo Wang,Nan Yao,Long Wang,Yu Lin Hu New J. Chem., 2017,41, 10528-10531
8. Bridge dominated oxidation of a diruthenium 1,3-divinylphenylene complex†‡

Jörg Maurer,Rainer F. Winter,Biprajit Sarkar,Jan Fiedler,Stanislav Záliš Chem. Commun., 2004, 1900-1901
9. Building a robust 3D Ca-MOF by a new square Ca4O SBU for purification of natural gas†

Zhengyi Di,Mingyan Wu Dalton Trans., 2020,49, 8836-8840
10. Boosting electrochemical nitrogen reduction reaction performance of two-dimensional Mo porphyrin monolayers via turning the coordination environment†

Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186

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